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Compound of Interest

Compound Name: NBI-35965

Cat. No.: B8022463 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides critical safety and logistical information for the handling and disposal of

NBI-35965, a corticotropin-releasing factor 1 (CRF1) receptor antagonist. Adherence to these

procedures is mandatory to ensure a safe laboratory environment and to minimize risks to

researchers and scientists.

Personal Protective Equipment (PPE)
The following personal protective equipment is required when handling NBI-35965. This

compound should be handled with care, and appropriate PPE must be worn at all times to

prevent direct contact.
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PPE Category Specification Purpose

Hand Protection
Chemical-resistant, impervious

gloves (e.g., nitrile, neoprene)
To prevent skin contact.

Eye Protection
Safety glasses with side-

shields or goggles

To protect eyes from dust

particles and splashes.

Body Protection Laboratory coat
To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator is

recommended.

To prevent inhalation of dust

particles.

Operational and Disposal Plans
Follow these step-by-step procedures for the safe handling, storage, and disposal of NBI-
35965.

Handling Procedures:

Preparation: Before handling, ensure all required PPE is correctly worn. Work in a

designated, well-ventilated area, preferably within a chemical fume hood.

Dispensing: Avoid the creation of dust when handling the solid form of NBI-35965.[1] Use

appropriate tools for weighing and transferring the compound.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to

prevent splashing.

Spill Management: In case of a spill, immediately cordon off the area. For small spills,

carefully sweep up the solid material, avoiding dust generation, and place it in a sealed

container for disposal. For larger spills or spills of solutions, absorb the material with an inert

absorbent and place it in a sealed container for disposal. Clean the spill area thoroughly with

an appropriate solvent and then with soap and water.
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Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or

smoke in the laboratory.

Storage Procedures:

Store NBI-35965 in a tightly sealed container.

Keep the container in a cool, dry, and well-ventilated place.

Recommended storage temperature is between 2-8°C.

Disposal Plan:

All waste materials, including empty containers, contaminated PPE, and spill cleanup

materials, must be disposed of in accordance with local, state, and federal regulations for

chemical waste.

Do not dispose of NBI-35965 down the drain or in regular trash.

Experimental Workflow for Safe Handling of NBI-
35965
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Start: Prepare for Handling NBI-35965

1. Don Personal Protective Equipment (PPE)
- Chemical-resistant gloves

- Safety glasses/goggles
- Lab coat

2. Ensure Proper Ventilation
- Work in a chemical fume hood

3. Handle NBI-35965
- Avoid dust formation
- Use appropriate tools

4. Store Properly
- Tightly sealed container

- Cool, dry, well-ventilated area

Spill Occurs

No

6. Dispose of Waste
- Follow institutional and regulatory guidelines

5. Spill Cleanup Procedure
- Cordon off area

- Use appropriate absorbent
- Place in sealed container

Yes

End: Decontaminate and Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of NBI-35965.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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